Cas no 2228139-17-9 (1-(1-methylcyclohexyl)cyclobutylmethanol)

• Product Name: 1-(1-methylcyclohexyl)cyclobutylmethanol
• CAS No: 2228139-17-9
• MF: C₁₂H₂₂O
• MW: 182.302484035492
• CID: 6052417
• PubChem ID: 165651961
• Update Time: 2025-10-31

1-(1-methylcyclohexyl)cyclobutylmethanol Chemical and Physical Properties

Names and Identifiers

• 1-(1-methylcyclohexyl)cyclobutylmethanol
• [1-(1-methylcyclohexyl)cyclobutyl]methanol
• EN300-1780508
• 2228139-17-9

• Inchi： 1S/C12H22O/c1-11(6-3-2-4-7-11)12(10-13)8-5-9-12/h13H,2-10H2,1H3
• InChI Key： GNSIQOFHCODULE-UHFFFAOYSA-N
• SMILES： OCC1(CCC1)C1(C)CCCCC1

Computed Properties

• Exact Mass: 182.167065321g/mol
• Monoisotopic Mass: 182.167065321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-(1-methylcyclohexyl)cyclobutylmethanol

Introduction to 1-(1-methylcyclohexyl)cyclobutylmethanol (CAS No: 2228139-17-9)

1-(1-methylcyclohexyl)cyclobutylmethanol, identified by the Chemical Abstracts Service Number (CAS No) 2228139-17-9, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This molecule, featuring a unique structural framework comprising a cyclobutyl group and a 1-methylcyclohexyl moiety, has garnered attention due to its potential applications in medicinal chemistry and material science. The structural complexity of this compound not only makes it a subject of academic curiosity but also opens up avenues for exploring its synthetic pathways and biological activities.

The molecular structure of 1-(1-methylcyclohexyl)cyclobutylmethanol consists of a cyclobutyl ring substituted with a hydroxymethyl group at one position, while the other end is connected to a 1-methylcyclohexyl group. This arrangement creates a rigid yet flexible backbone, which can be exploited for various chemical modifications. The presence of both cycloalkane rings—cyclobutyl and 1-methylcyclohexyl—imparts distinct steric and electronic properties to the molecule, influencing its reactivity and interaction with biological targets.

In recent years, there has been growing interest in the development of novel scaffolds for drug discovery. The structural motif present in 1-(1-methylcyclohexyl)cyclobutylmethanol aligns well with this trend, as it combines elements that are known to enhance binding affinity and metabolic stability. Researchers have been exploring derivatives of this compound to identify potential lead structures for therapeutic applications. The cyclobutyl ring, in particular, is recognized for its ability to mimic certain pharmacophoric patterns found in biologically active molecules, while the 1-methylcyclohexyl group can contribute to lipophilicity and membrane permeability.

One of the most compelling aspects of studying 1-(1-methylcyclohexyl)cyclobutylmethanol is its synthetic versatility. The compound serves as a versatile intermediate in organic synthesis, allowing chemists to introduce diverse functional groups at strategic positions. This flexibility has enabled the preparation of libraries of analogs, which can be screened for biological activity. For instance, modifications at the hydroxymethyl group or the cyclohexyl ring have been explored to optimize pharmacokinetic properties such as solubility, bioavailability, and metabolic clearance.

The pharmaceutical industry has shown particular interest in compounds that exhibit modulatory effects on central nervous system (CNS) receptors. The structural features of 1-(1-methylcyclohexyl)cyclobutylmethanol suggest potential interactions with GABAergic and serotonergic systems, making it a candidate for further investigation in neuropharmacology. Preclinical studies have begun to explore its effects on receptor binding affinity and downstream signaling pathways. These investigations are part of broader efforts to develop new therapeutic agents for neurological disorders such as anxiety, depression, and cognitive impairment.

Another area where 1-(1-methylcyclohexyl)cyclobutylmethanol has found relevance is in the field of material science. The unique combination of rigid and flexible aromatic rings makes this compound an interesting candidate for designing novel polymers or liquid crystals with tailored properties. Researchers are investigating its potential use as a monomer or building block for materials that exhibit enhanced thermal stability or mechanical strength. Such advancements could have implications in industries ranging from electronics to aerospace.

The synthesis of 1-(1-methylcyclohexyl)cyclobutylmethanol presents both challenges and opportunities for synthetic chemists. Traditional methods involve multi-step reactions that require careful control over reaction conditions to avoid unwanted side products. However, recent advances in catalytic chemistry have provided more efficient routes to this compound. For example, transition metal-catalyzed cross-coupling reactions have enabled the direct formation of carbon-carbon bonds between the cyclobutyl and 1-methylcyclohexyl groups with high selectivity. These improvements not only streamline the synthesis but also reduce costs associated with purification and isolation.

In conclusion, 1-(1-methylcyclohexyl)cyclobutylmethanol (CAS No: 2228139-17-9) represents a promising compound with diverse applications across multiple scientific disciplines. Its unique structural features make it an attractive scaffold for drug discovery, material design, and synthetic chemistry research. As our understanding of its properties continues to evolve, so too will its potential contributions to advancing scientific knowledge and technological innovation.